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Compound of Interest

Compound Name: Butyl thiocyanate

CAS No.: 628-83-1

Cat. No.: B1581412 Get Quote

n-Butyl thiocyanate (CH₃(CH₂)₃SCN) is an organic compound featuring a linear four-carbon

alkyl chain attached to a thiocyanate functional group (-SCN).[1] It is a key isomer of n-butyl

isothiocyanate (CH₃(CH₂)₃NCS), and distinguishing between these two is paramount for any

chemical application.[2] While isothiocyanates are widely recognized for their potent biological

activities, particularly in the realm of anticancer and antimicrobial research, n-butyl
thiocyanate serves a more fundamental, yet equally critical, role as a versatile synthetic

building block.[3][4] Its value lies in the unique reactivity of the thiocyanate moiety, which allows

for the strategic introduction of sulfur and nitrogen functionalities into complex molecular

architectures.

This guide provides a comprehensive overview of the chemical and physical properties of n-

butyl thiocyanate, its synthesis, reactivity, and safety considerations. It is designed for

researchers, scientists, and drug development professionals who require a deep, practical

understanding of this compound for synthetic chemistry and materials science applications.

Physicochemical and Spectroscopic Profile
A foundational understanding of a chemical reagent begins with its core physical properties and

spectroscopic signatures. These data are crucial for reaction planning, purification, and

structural confirmation.

Core Physicochemical Data
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The essential physicochemical properties of n-butyl thiocyanate are summarized below. This

information is critical for handling, solvent selection, and predicting its behavior in various

experimental conditions.

Property Value Source

CAS Number 628-83-1 [1]

Molecular Formula C₅H₉NS [1]

Molecular Weight 115.20 g/mol [1]

Density ~0.955 g/mL at 25 °C [5]

Boiling Point 70-71 °C at 35 mmHg [6]

Refractive Index (n20/D) ~1.500 [6]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and DMSO.[7][8]

Appearance
Yellowish liquid with a strong,

irritating odor.[8]

Spectroscopic Characterization
Spectroscopic analysis provides an unambiguous fingerprint for n-butyl thiocyanate, allowing

for its identification and differentiation from its isothiocyanate isomer.

Infrared (IR) Spectroscopy: The most telling feature in the IR spectrum is a sharp, strong

absorption band appearing around 2150 cm⁻¹, which is characteristic of the C≡N triple bond

stretch in the thiocyanate group. This peak is distinctly different from the broad, intense

absorption of the -N=C=S group in isothiocyanates, which typically appears around 2100

cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is characterized by signals corresponding to the butyl

chain. One would expect a triplet for the terminal methyl group (CH₃), two multiplets for the
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internal methylene groups (-CH₂-CH₂-), and a distinct triplet for the methylene group

adjacent to the sulfur atom (-S-CH₂-), which would be shifted downfield due to the

electron-withdrawing effect of the thiocyanate group.

¹³C NMR: The carbon NMR spectrum will show four distinct signals for the butyl group

carbons. The carbon of the C≡N group will appear significantly downfield, typically in the

range of 110-120 ppm.

Mass Spectrometry (MS): Electron ionization mass spectrometry will show a molecular ion

peak (M⁺) at m/z = 115. The fragmentation pattern would be expected to include cleavage of

the butyl chain and loss of the SCN group.[9]

Synthesis and Chemical Reactivity
The utility of n-butyl thiocyanate in drug discovery and materials science stems from its

accessibility through straightforward synthesis and its predictable, versatile reactivity.

Standard Synthetic Protocol
The most common and reliable method for synthesizing n-butyl thiocyanate is through a

nucleophilic substitution reaction between an n-butyl halide and an alkali metal thiocyanate.[4]

Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add sodium thiocyanate (NaSCN, 1.2 equivalents) and a suitable polar aprotic solvent

such as acetone or ethanol.

Addition of Alkyl Halide: While stirring, add n-butyl bromide (CH₃(CH₂)₃Br, 1.0 equivalent) to

the flask.

Reaction Conditions: Heat the mixture to reflux and maintain for 4-6 hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography

(GC).

Workup and Purification: After the reaction is complete, cool the mixture to room

temperature. Filter the mixture to remove the precipitated sodium bromide (NaBr). The filtrate

is then concentrated under reduced pressure to remove the solvent. The resulting crude

product is purified by vacuum distillation to yield pure n-butyl thiocyanate.
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Solvent: A polar aprotic solvent like acetone is chosen because it readily dissolves the

sodium thiocyanate salt while also being an excellent medium for Sₙ2 reactions. Ethanol can

also be used.[4]

Temperature Control: Heating to reflux accelerates the reaction rate. However, excessive

temperatures or prolonged reaction times can promote the isomerization of the thiocyanate

product to the more thermodynamically stable n-butyl isothiocyanate. Careful temperature

management is key to maximizing the yield of the desired product.

Stoichiometry: A slight excess of sodium thiocyanate is used to ensure the complete

consumption of the n-butyl bromide starting material.
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Caption: Workflow for the synthesis of n-butyl thiocyanate.
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Key Chemical Reactions
The thiocyanate group is a versatile functional handle that can participate in several important

transformations.

Isomerization to Isothiocyanate: Under thermal conditions or in the presence of certain

catalysts, n-butyl thiocyanate can rearrange to form the thermodynamically more stable n-

butyl isothiocyanate. This is a critical consideration in its synthesis and storage.

Reduction: The cyano group of the thiocyanate can be reduced using strong reducing agents

like lithium aluminum hydride (LiAlH₄) to yield n-butyl(methyl)amine.

Hydrolysis: Under acidic or basic conditions, the thiocyanate group can be hydrolyzed. Acidic

hydrolysis typically yields a thiol (butanethiol) and cyanic acid, while basic hydrolysis can

produce a disulfide and cyanide ions.

Addition Reactions: The electrophilic carbon of the cyano group can be attacked by

nucleophiles, leading to a variety of heterocyclic compounds, which is of particular interest in

medicinal chemistry.

Reaction Pathways
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Caption: Key reaction pathways of n-butyl thiocyanate.

Applications in Research and Drug Development
While not typically an active pharmaceutical ingredient itself, n-butyl thiocyanate is a valuable

intermediate.

Precursor for Biologically Active Molecules: Its primary role is in the synthesis of more

complex molecules. The thiocyanate group can be converted into other functional groups like

thiols, sulfides, and thioureas, which are present in many pharmaceutically active

compounds.

Agrochemicals: Thiocyanates have been investigated for use as pesticides and fumigants,

leveraging their toxicity to various pests.

Host Defense and Antioxidant Research: The thiocyanate ion (SCN⁻) itself is known to be

part of the innate immune system, where it acts as a substrate for lactoperoxidase to

generate antimicrobial compounds.[10] While n-butyl thiocyanate is an organic derivative,

its metabolism and potential to release SCN⁻ could be an area of research interest.

Safety and Handling
n-Butyl thiocyanate is a hazardous chemical and must be handled with appropriate

precautions.

GHS Hazard Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard statements for n-butyl thiocyanate:[1]
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Hazard Code Statement Class

H302 Harmful if swallowed
Acute Toxicity, Oral (Category

4)

H315 Causes skin irritation
Skin Corrosion/Irritation

(Category 2)

H318 Causes serious eye damage
Serious Eye Damage/Eye

Irritation (Category 1)

H335 May cause respiratory irritation
Specific Target Organ Toxicity,

Single Exposure (Category 3)

Handling and Storage Recommendations
Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles, and a lab coat. Work in a well-ventilated fume hood to avoid inhalation of

vapors.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

heat, open flames, and incompatible substances such as strong oxidizing agents, strong

acids, and strong bases.[5]

Spill and Disposal: In case of a spill, absorb with an inert material and dispose of as

hazardous waste. All waste must be disposed of in accordance with local, state, and federal

regulations.

Conclusion
n-Butyl thiocyanate is a foundational reagent in organic synthesis with a well-defined set of

chemical properties. Its significance lies not in its direct biological activity, but in its capacity as

a versatile intermediate for constructing more complex sulfur- and nitrogen-containing

molecules. A thorough understanding of its synthesis, to avoid isomerization to the

isothiocyanate, and its specific reactivity pathways is essential for leveraging its full potential in

drug development and materials science. Adherence to strict safety protocols is mandatory

when handling this hazardous yet valuable compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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